Tert-butyl(3,5-dibromophenoxy)dimethylsilane

• Molecular Formula: C12H18Br2OSi
• Molecular Weight: 366.16 g/mol
• IUPAC Name: tert-butyl-(3,5-dibromophenoxy)-dimethylsilane
• InChI: InChI=1S/C12H18Br2OSi/c1-12(2,3)16(4,5)15-11-7-9(13)6-10(14)8-11/h6-8H,1-5H3
• InChI Key: RWHVYKQYCPVGSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC(=CC(=C1)Br)Br

Description

Tert-butyl(3,5-dibromophenoxy)dimethylsilane is a useful research compound. Its molecular formula is C12H18Br2OSi and its molecular weight is 366.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3,5-Dibromophenol (59.6 mmol; 15 g) and imidazole (65.5 mmol; 4.5 g) were dissolved in dichloromethane (150 mL) and tert-butyl-dimethylsilylchloride (65.5 mmol; 9.9 g) was added. The reaction mixture was stirred at room temperature for 16 hours, diluted with diethyl ether, and filtered. The organic solution was washed with saturated ammonium chloride, saturated sodium hydrogen carbonate, and water and dried and evaporated to dryness. Yield: 22 g. HPLC-MS: m/z: 366.9 (M+); Rt: 3.09 min.

Synthesis routes and methods II

Procedure details